N-(2,4-difluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C16H12F2N2O3/c17-10-5-6-12(11(18)7-10)19-15(21)8-20-13-3-1-2-4-14(13)23-9-16(20)22/h1-7H,8-9H2,(H,19,21)
• InChI Key: NOUQVJGHORIORG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2O1)CC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H12F2N2O3
• Molecular Weight: 318.27 g/mol

Description

N-(2,4-difluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide, also known as DFB or DFB-Br, is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and chemical biology. In medicinal chemistry, this compound has been investigated as a potential anticancer agent due to its ability to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. This compound has also been shown to have antimicrobial activity against several bacterial strains, making it a potential candidate for the development of new antibiotics.
In materials science, this compound has been studied for its ability to act as a fluorescent probe for the detection of metal ions such as copper and iron. This compound is also being investigated for its potential applications in organic electronic devices, such as organic light-emitting diodes and organic field-effect transistors.
In chemical biology, this compound has been used as a tool for studying protein-protein interactions. This compound can be used to label proteins with a fluorescent tag, allowing researchers to monitor their interactions with other proteins in real-time.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is not fully understood, but it is thought to involve the inhibition of carbonic anhydrase IX, a zinc-containing enzyme that is overexpressed in many types of cancer cells. Carbonic anhydrase IX plays a role in regulating the pH of tumor cells, and its inhibition by this compound can lead to a decrease in tumor growth and metastasis.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, depending on the context in which it is used. In cancer cells, this compound has been shown to inhibit the activity of carbonic anhydrase IX, leading to a decrease in tumor growth and metastasis. In bacterial cells, this compound has been shown to have antimicrobial activity, leading to cell death.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has several advantages for use in lab experiments, including its ease of synthesis, stability, and versatility. However, there are also some limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide, including its potential applications in cancer therapy, antibiotic development, and materials science. Further studies are needed to fully understand its mechanism of action and to optimize its properties for use in these applications. Additionally, new synthetic methods for this compound and its derivatives may be developed to improve their efficiency and scalability.